Cas no 25495-72-1 (3-[(1R,3S,5S,8R,9S,10S,13R,14S,17R)-1,3,5,14-Tetrahydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one)

3-[(1R,3S,5S,8R,9S,10S,13R,14S,17R)-1,3,5,14-Tetrahydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one structure
25495-72-1 structure
Product Name:3-[(1R,3S,5S,8R,9S,10S,13R,14S,17R)-1,3,5,14-Tetrahydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
CAS No:25495-72-1
MF:C23H34O6
MW:406.512467861176
CID:268193
Update Time:2024-03-01

3-[(1R,3S,5S,8R,9S,10S,13R,14S,17R)-1,3,5,14-Tetrahydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,1,3,5,14-tetrahydroxy-, (1b,3b,5b)-
    • 5b-Card-20(22)-enolide, 1b,3b,5,14-tetrahydroxy- (8CI)
    • Evonogenin
    • 3-[(1R,3S,5S,8R,9S,10S,13R,14S,17R)-1,3,5,14-Tetrahydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,1
    • 3-[(1R,3S,5S,8R,9S,10S,13R,14S,17R)-1,3,5,14-Tetrahydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • Inchi: 1S/C23H34O6/c1-20-6-3-16-17(4-7-22(27)11-14(24)10-18(25)21(16,22)2)23(20,28)8-5-15(20)13-9-19(26)29-12-13/h9,14-18,24-25,27-28H,3-8,10-12H2,1-2H3/t14-,15+,16-,17+,18+,20+,21-,22-,23-/m0/s1
    • InChI Key: XAWJIWXPPHNYMT-WYSLSVFISA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)[C@@H](C[C@@H](C[C@]3(CC[C@@H]21)O)O)O

Computed Properties

  • Exact Mass: 406.236
  • Monoisotopic Mass: 406.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 107
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